Cas no 168910-27-8 (Benzonitrile, 2-amino-6-[(4-methylphenyl)thio]-)

• Product Name: Benzonitrile, 2-amino-6-[(4-methylphenyl)thio]-
• CAS No: 168910-27-8
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 2781558
• PubChem ID: 486312
• Update Time: 2025-04-21

Benzonitrile, 2-amino-6-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• DTXSID00333143
• SQA33Q2UP9
• BDBM1737
• 2-amino-6-(p-tolylsulfanyl)benzonitrile
• CHEMBL51912
• 6-Amino-2-(4-methylphenylthio)benzenecarbonitrile
• 2-Amino-6-arylthiobenzonitrile deriv. 1g
• 2-Azanyl-6-(4-methylphenyl)sulfanyl-benzenecarbonitrile
• 2-Amino-6-[(4-methylphenyl)thio]benzonitrile
• 2-amino-6-[(4-methylphenyl)sulfanyl]benzonitrile
• Benzonitrile, 2-amino-6-[(4-methylphenyl)thio]-
• 168910-27-8
• PD180338

• Inchi： 1S/C14H12N2S/c1-10-5-7-11(8-6-10)17-14-4-2-3-13(16)12(14)9-15/h2-8H,16H2,1H3
• InChI Key： NLGYCJNCIXKPHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C#N)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.07211956Da
• Monoisotopic Mass: 240.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.1Ų